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Introduction

Polyaluminum Chloride (PAC) is a highly effective inorganic polymer coagulant used

extensively in the purification of various types of wastewater, including industrial, municipal,

and agricultural effluent.[1][2][3][4] Its chemical formula is generally represented as

[Al₂(OH)ₙCl₆₋ₙ]ₘ, where n is ≤5 and m < 10.[1] PAC is favored over traditional coagulants like

aluminum sulfate (alum) due to its superior performance across a wider pH range, lower

dosage requirements, faster floc formation, and reduced sludge production.[2][3]

Mechanism of Action

The primary mechanism of PAC in wastewater treatment is coagulation and flocculation.[5][6]

This process involves two main steps:

Charge Neutralization: PAC hydrolyzes in water to form highly charged polynuclear

hydroxyaluminum ions.[7] These positive ions neutralize the negative surface charges of

suspended solids, colloids, and other contaminants present in the wastewater.[5][6][7] This

destabilizes the particles, overcoming the electrostatic repulsion that keeps them suspended.

[6]

Sweep Flocculation (Enmeshment): The hydrolysis of PAC also leads to the formation of

amorphous aluminum hydroxide precipitates [Al(OH)₃].[5][8] These gelatinous precipitates

act as a "sweep" mechanism, entrapping and adsorbing the destabilized particles into larger
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aggregates known as flocs.[7][8] These larger, denser flocs can then be effectively removed

through sedimentation or filtration.[3]

Applications

PAC is versatile and can be applied to a wide range of wastewater types:

Industrial Wastewater: Effective in treating effluent from industries such as paper

manufacturing, textiles, dyeing, food processing, and electroplating by removing suspended

solids, color, chemical oxygen demand (COD), and heavy metal ions.[1][3]

Municipal Wastewater: Used to remove suspended solids, COD, and phosphorus in urban

sewage treatment plants.[1][3]

Drinking Water Treatment: Removes turbidity, pathogens, and organic matter to meet safety

standards.[2]

Aquaculture Wastewater: Removes suspended solids, colloids, dissolved organic matter, and

nutrients from fish farming effluent.[7]

Factors Influencing Performance

Several factors critically influence the efficiency of PAC in wastewater purification:

Dosage: The optimal dosage is crucial. Underdosing leads to incomplete removal of

impurities, while overdosing can cause charge reversal and restabilization of particles,

leading to increased turbidity and unnecessary costs.[9] The optimal dose is best determined

through jar testing.[9][10]

pH: PAC is effective over a broad pH range, typically between 5.0 and 9.0.[7][9] However,

the optimal pH can vary depending on the wastewater characteristics. Adjusting the pH to

the optimal range can significantly enhance coagulation performance.[10][11]

Mixing Conditions: Proper mixing is essential. An initial rapid mix ensures uniform dispersion

of the coagulant, followed by a period of slow mixing to promote floc formation and growth.[5]

[9]
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Water Temperature: Lower temperatures can slow down the hydrolysis and flocculation

kinetics, potentially requiring a higher PAC dose.[9]

Wastewater Characteristics: The initial turbidity, alkalinity, and concentration of contaminants

in the wastewater will dictate the required PAC dosage and optimal treatment conditions.[9]

Data Presentation
Table 1: Performance of PAC in Different Wastewater Types
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Wastewater
Type

Contaminan
t

PAC
Dosage
(mg/L)

pH
Removal
Efficiency
(%)

Reference

Automotive COD 70 7 70% [5]

Automotive TSS 70 7 98% [5]

Oil Sands

Process

Water

Turbidity 0.5-3.0 mM Al 6.9-8.1 >96% [8]

Barekese

Raw Water
Turbidity 15 7.5-8.0 Below 5 NTU [12]

Synthetic

Petroleum

WW

NSS

(Turbidity)
25 6.5 ± 0.5 >98% [13]

Synthetic

Petroleum

WW

DOC 25 6.5 ± 0.5 69.8% [13]

Ceramic

Industries

Effluent

Turbidity 1.0% solution N/A up to 90% [14]

Ceramic

Industries

Effluent

Color Hazen 1.0% solution N/A up to 91% [14]

Ceramic

Industries

Effluent

TSS 1.0% solution N/A up to 99.5% [14]

COD: Chemical Oxygen Demand; TSS: Total Suspended Solids; NSS: Non-Settling Solids;

DOC: Dissolved Organic Carbon; N/A: Not Available

Table 2: Typical Jar Test Parameters for PAC Optimization
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Parameter Range Unit Notes

Rapid Mix Speed 100 - 300 rpm
Simulates the rapid

mix chamber.

Rapid Mix Time 1 - 3 minutes
For uniform dispersal

of coagulant.[9]

Slow Mix Speed 20 - 50 rpm
Simulates the

flocculation basin.

Slow Mix Time 10 - 30 minutes
Allows for floc growth

and agglomeration.[9]

Settling Time 15 - 30 minutes
Allows flocs to settle

before analysis.[5]

PAC Dosage 5 - 500 mg/L

Varies widely based

on wastewater

characteristics.[5]

Experimental Protocols
Protocol 1: Preparation of Polyaluminum Chloride (PAC) Stock Solution

Objective: To prepare a standardized PAC stock solution for use in jar testing and wastewater

treatment experiments.

Materials:

Polyaluminum Chloride (solid or liquid)

Distilled or deionized water

Volumetric flask (1000 mL)

Graduated cylinder

Weighing balance
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Magnetic stirrer and stir bar

Procedure:

Determine the required concentration: For jar testing, a 1% (10,00_0_ ppm) stock solution is

often convenient.[15]

For Solid PAC: a. Weigh out 10 grams of solid PAC using an accurate balance. b. Add

approximately 500 mL of distilled water to a 1000 mL volumetric flask. c. Carefully add the

weighed PAC to the flask. d. Place a magnetic stir bar in the flask and stir on a magnetic

stirrer until the PAC is completely dissolved. e. Once dissolved, add distilled water to the

1000 mL mark. f. Stopper the flask and invert several times to ensure the solution is

homogeneous.

For Liquid PAC (e.g., 35% solution): a. Calculate the volume of liquid PAC needed for a 1%

solution. For a 35% solution with a density of approximately 1.2 g/mL, the concentration is

around 420,000 ppm.[15] b. To dilute to 10,000 ppm, you would need approximately 24 mL

of the 35% liquid PAC per liter of solution ( (10,000 ppm / 420,000 ppm) * 1000 mL ≈ 23.8

mL).[15] c. Measure the calculated volume of liquid PAC using a graduated cylinder. d. Add

the measured liquid PAC to a 1000 mL volumetric flask containing approximately 500 mL of

distilled water. e. Add distilled water to the 1000 mL mark, stopper, and mix thoroughly.

Storage: PAC solutions should be prepared fresh daily as they can deteriorate upon storage.

[15] Store in a cool, dark place.

Protocol 2: Jar Test for Optimal PAC Dosage Determination

Objective: To determine the optimal PAC dosage for the effective treatment of a specific

wastewater sample.

Materials:

Jar testing apparatus with multiple stirrers (typically 6)

Beakers (e.g., 1000 mL)

PAC stock solution (prepared as in Protocol 1)
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Pipettes or syringes for accurate dosing

Wastewater sample

pH meter

Turbidimeter

Spectrophotometer (for COD analysis, if required)

Procedure:

Sample Preparation: Fill each of the six beakers with a known volume (e.g., 500 mL or 1000

mL) of the raw wastewater sample.[5][9] Place the beakers in the jar testing apparatus.

pH Adjustment (Optional): Measure the initial pH of the wastewater. If necessary, adjust the

pH of each beaker to the desired range using dilute acid (e.g., HCl) or base (e.g., NaOH).[5]

Coagulant Dosing: While the stirrers are off, add varying, precisely measured doses of the

PAC stock solution to each beaker.[9] For example, for a 1000 mL wastewater sample and a

10,000 mg/L PAC stock solution, adding 1 mL, 2 mL, 3 mL, 4 mL, 5 mL, and 6 mL will result

in dosages of 10, 20, 30, 40, 50, and 60 mg/L, respectively. Leave one beaker without PAC

as a control.

Rapid Mix: Start the stirrers at a high speed (e.g., 200 rpm) for a short period (e.g., 2

minutes) to ensure the PAC is rapidly and uniformly dispersed throughout the wastewater.[5]

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 40 rpm) for a longer

period (e.g., 15-20 minutes).[5] This promotes the collision of destabilized particles and the

formation of larger flocs.

Settling: Stop the stirrers and allow the flocs to settle for a fixed period (e.g., 30 minutes).[5]

Analysis: After settling, carefully collect a sample from the supernatant of each beaker from a

point approximately 2 cm below the surface.[5]

Measure the following parameters for each sample:
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Turbidity: Using a calibrated turbidimeter.

pH: To observe any changes during the process.

Chemical Oxygen Demand (COD) (Optional): Using a standard digestion and

spectrophotometric method.

Total Suspended Solids (TSS) (Optional): Using gravimetric methods.

Determine Optimal Dosage: The optimal PAC dosage is the one that results in the lowest

residual turbidity (or highest removal of COD/TSS) while producing large, well-settling flocs.

[9]
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Caption: Experimental workflow for determining optimal PAC dosage using the Jar Test

protocol.
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Caption: Logical relationship of factors influencing the efficiency of PAC in wastewater

purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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